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Information on experimental protocols for Tofimilast is scarce. The available data indicates its primary use

has been in clinical trials for respiratory conditions.

Clinical Trial History: Tofimilast has been studied in clinical trials for the treatment of Asthma and

Chronic Obstructive Pulmonary Disease (COPD) [1]. The trials listed in the DrugBank record are
marked as "completed," but no results or detailed methodologies are provided in the available source.

Current Status: The drug is classified as "Investigational" [1]. The lack of recent data or approval
records suggests that its clinical development may not have progressed further.

The PDE4 Inhibition Pathway

As a PDE4 inhibitor, Tofimilast works by modulating a key inflammatory pathway. The following diagram

illustrates this mechanism, which is shared with other drugs in its class like Roflumilast [2] [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s545531?utm_src=pdf-body
https://www.smolecule.com/products/s545531?utm_src=pdf-interest
https://www.smolecule.com/products/s545531?utm_src=pdf-body
https://www.smolecule.com/products/s545531?utm_src=pdf-body
https://go.drugbank.com/drugs/DB11681
https://go.drugbank.com/drugs/DB11681
https://www.smolecule.com/products/s545531?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6078181/
https://www.sciencedirect.com/topics/chemistry/roflumilast
https://www.smolecule.com/products/s545531?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Inflammatory Stimulus

PDE4 Enzyme

cAMP

Degrades

Pro-inflammatory Mediators
(e.g., TNF-α, IL-6)

Suppresses

Anti-inflammatory Effect

Click to download full resolution via product page

The mechanism of action can be understood in three key steps based on the well-established PDE4 inhibition

pathway [2] [3]:

Stimulation: Immune and inflammatory cells are activated by an external stimulus.

Inhibition: Tofimilast enters the cell and inhibits the PDE4 enzyme.
Effect: With PDE4 inhibited, intracellular cAMP levels rise. Elevated cAMP suppresses the production

and release of various pro-inflammatory mediators (e.g., TNF-α, IL-23, IL-17), leading to a broad anti-
inflammatory effect [2] [4] [3].

Comparison with Roflumilast

For context, it is useful to compare Tofimilast with Roflumilast, a widely approved PDE4 inhibitor.

Feature Tofimilast Roflumilast

Status Investigational [1] Approved (Oral: COPD; Topical: Plaque Psoriasis, Atopic

Dermatitis, Seborrheic Dermatitis) [5] [6] [7]
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Feature Tofimilast Roflumilast

Chemical Formula C₁₈H₂₁N₅S [1] [8] C₁₇H₁₄Cl₂F₂N₂O₃ [6] [9]

Common
Administration

Information Not

Available

Oral, Topical cream/foam [6] [7]

Key Mechanism PDE4 Inhibition [1] PDE4 Inhibition [6] [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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